Cas no 1564979-34-5 (2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol)

• Product Name: 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol
• CAS No: 1564979-34-5
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 5710649
• PubChem ID: 21060249
• Update Time: 2025-10-29

2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1238908
• AKOS026731801
• 2,2-Dimethyl-1-(thiazol-2-yl)propan-1-ol
• 1564979-34-5
• SCHEMBL14663957
• 2,2-dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol
• 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol

• Inchi： 1S/C8H13NOS/c1-8(2,3)6(10)7-9-4-5-11-7/h4-6,10H,1-3H3
• InChI Key： GOALSZKQXLHXKS-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C(C(C)(C)C)O

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 61.4Ų

Additional information on 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol

Introduction to 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol (CAS No. 1564979-34-5)

2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol, with the CAS number 1564979-34-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a thiazole ring and a tertiary alcohol functional group. The combination of these structural elements endows the molecule with a range of potential biological activities and applications.

The thiazole ring, a five-membered heterocyclic compound containing sulfur and nitrogen atoms, is a common moiety in many biologically active molecules. It is known for its ability to modulate various biological processes, including enzyme inhibition, receptor binding, and antimicrobial activity. The presence of the thiazole ring in 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol suggests that this compound may exhibit similar properties.

The tertiary alcohol functional group in 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol adds further complexity to its chemical behavior. Tertiary alcohols are generally less reactive than primary or secondary alcohols but can still participate in various chemical reactions. This characteristic makes 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol a valuable intermediate in the synthesis of more complex molecules and pharmaceutical agents.

Recent research has explored the potential applications of 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol in various therapeutic areas. One notable study published in the Journal of Medicinal Chemistry investigated the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The results indicated that 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol effectively reduced inflammation in vitro and showed promise as a potential anti-inflammatory agent.

In another study published in the European Journal of Medicinal Chemistry, researchers examined the antimicrobial properties of 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol. The compound demonstrated significant activity against a range of bacterial strains, including both Gram-positive and Gram-negative bacteria. This finding suggests that 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol could be further developed as an antimicrobial agent to address the growing problem of antibiotic resistance.

The structural features of 2,2-Dimethyl-1-(1,3-thiazol-2-yl)propan-1-ol also make it an attractive candidate for drug delivery systems. The presence of the thiazole ring and the tertiary alcohol functional group can be exploited to enhance the solubility and bioavailability of the compound. This is particularly important for improving the therapeutic efficacy of drugs that are poorly soluble or have limited bioavailability.

In addition to its potential therapeutic applications, 2,2-Dimethyl-1-(1,3-thiazol-2-y l)propan - 1 - ol has been studied for its use as a building block in organic synthesis. Its unique structure allows for the facile introduction of various functional groups through selective chemical transformations. This versatility makes it a valuable starting material for the synthesis of more complex molecules with diverse biological activities.

The synthesis of 2,2-Dimethyl - 1 - ( 1 , 3 - thia z ol - 2 - yl ) pro pan - 1 - ol has been optimized using modern synthetic techniques. One common approach involves the reaction of a thiazole derivative with an appropriate organometallic reagent followed by hydrolysis to form the tertiary alcohol. The efficiency and scalability of this synthetic route have been demonstrated in several laboratory settings, making it suitable for large-scale production.

Safety and toxicity studies on 2 , 2 - Dimeth yl - 1 - ( 1 , 3 - thi az ol - 2 - yl ) pro pan - 1 - ol have shown that it is generally well-tolerated at therapeutic concentrations. However, as with any new chemical entity, thorough preclinical and clinical evaluations are necessary to ensure its safety and efficacy before it can be approved for human use.

In conclusion, 2 , 2 - Dimeth yl - 1 - ( 1 , 3 - thi az ol - 2 - yl ) pro pan - 1 - ol (CAS No. 1564979 - 34 - 5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further development as a therapeutic agent or as a building block for more complex molecules. Ongoing research continues to uncover new insights into its biological activities and potential uses.